Cas no 1704941-35-4 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid
• CAS No: 1704941-35-4
• MF: C₁₇H₁₅ClFNO₄
• MW: 351.756707429886
• CID: 6279773
• PubChem ID: 104980093
• Update Time: 2025-10-31

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-chloro-2-fluorophenyl)propanoic acid
• 1704941-35-4
• EN300-1163210

• Inchi： 1S/C17H15ClFNO4/c18-12-6-7-13(14(19)8-12)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： FTFDHVPHOGLUKF-OAHLLOKOSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.0673638g/mol
• Monoisotopic Mass: 351.0673638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic Acid (CAS No. 1704941-35-4)

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid, with the CAS number 1704941-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the design of novel therapeutic agents. The unique structural features of this molecule, particularly its chiral center and the presence of both benzyloxy and fluoro substituents, contribute to its potential as a building block in drug discovery.

The< strong> benzyloxy carbonylamino moiety in the molecular structure is particularly noteworthy, as it is commonly employed in the synthesis of peptide mimetics and other bioactive peptides. This functional group enhances the stability of the molecule and facilitates its interaction with biological targets. Additionally, the< strong> 4-chloro-2-fluorophenyl substituent introduces both electron-withdrawing and lipophilic properties, which can influence the compound's pharmacokinetic profile and binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The< strong> (3R)-configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which is a critical consideration in drug design. Enantioselectivity can significantly impact the efficacy and safety of a drug, making compounds like this one particularly attractive for further investigation.

Current research in medicinal chemistry has highlighted the importance of incorporating fluorine atoms into drug candidates due to their ability to modulate metabolic stability and binding affinity. The presence of a< strong> fluorine atom at the 2-position of the phenyl ring in this compound aligns with this trend, suggesting that it may possess enhanced bioavailability and reduced susceptibility to enzymatic degradation. These properties are crucial for ensuring that a drug remains effective within the body after administration.

Furthermore, the< strong> chloro substituent at the 4-position of the phenyl ring adds another layer of complexity to the molecule's interactions with biological targets. Chlorine atoms are known to be capable of participating in various non-covalent interactions, including hydrogen bonding and hydrophobic effects, which can influence how well a drug binds to its target receptor. This versatility makes< strong> (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The< strong> benzyloxy carbonylamino group, for instance, is typically introduced through reductive amination or similar reactions that require precise control over reaction conditions. Similarly, the introduction of the< strong> 4-chloro-2-fluorophenyl moiety necessitates careful selection of reagents and catalysts to achieve regioselectivity and minimize unwanted side products.

In academic research, this compound has been investigated as a potential lead for developing drugs targeting neurological disorders. Studies have suggested that molecules with similar structural features may interact with neurotransmitter receptors or enzymes involved in neurodegenerative processes. While these preliminary findings are encouraging, further research is needed to validate these interactions and assess their therapeutic potential.

Additionally, computational studies have been employed to model the interactions between this compound and various biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with potential receptors, helping researchers refine their designs for improved efficacy. The use of computational methods has become an integral part of modern drug discovery, allowing for rapid screening and optimization of candidate compounds.

The< strong> CAS number 1704941-35-4 serves as a unique identifier for this compound, ensuring that researchers worldwide can accurately reference it in their work. This standardized system helps maintain consistency across scientific literature and facilitates collaboration between different research groups. As such, compounds like this one play a crucial role in advancing our understanding of biological processes and developing new treatments for various diseases.

Looking ahead, continued research into< strong> (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-2-fluorophenyl)propanoic acid holds promise for uncovering new therapeutic strategies. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry, potentially leading to novel drugs that address unmet medical needs. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to play a vital role in shaping the future of healthcare.